N-(4-methylphenyl)-2-{[3-(3-pyridinyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide

• IUPAC Name: 1-(4-methylphenyl)-3-[(3-pyridin-3-yl-4,5-dihydro-1,2-oxazole-5-carbonyl)amino]urea
• InChI: InChI=1S/C17H17N5O3/c1-11-4-6-13(7-5-11)19-17(24)21-20-16(23)15-9-14(22-25-15)12-3-2-8-18-10-12/h2-8,10,15H,9H2,1H3,(H,20,23)(H2,19,21,24)
• InChI Key: GEPXYAJYGTXUOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NNC(=O)C2CC(=NO2)C3=CN=CC=C3
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

N-(4-methylphenyl)-2-{[3-(3-pyridinyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C17H17N5O3 and its molecular weight is 339.355. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : The compound has been used in the synthesis of various derivatives with potential biological activities. For example, its structural activity relationship and anti-tubercular activity have been explored in novel pyrazoline derivatives (Ali, Shaharyar, & Siddiqui, 2007). Additionally, studies have been conducted on the crystal structure of related compounds, which can provide insights into their chemical properties and potential applications (Kettmann & Svetlik, 2003).

• Antimicrobial and Antitubercular Activity : Research has demonstrated the antimycobacterial activity of N-substituted hydrazinecarboxamides, which are structurally related to the compound . These derivatives have shown efficacy against various strains of mycobacteria (Rychtarčíková et al., 2014).

• Anticancer Properties : Some derivatives of the compound have been explored for their cytotoxic activity against cancer cells. For instance, studies on 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have evaluated their potential as anticancer agents (Hassan, Hafez, & Osman, 2014).

• Synthesis of Heterocyclic Compounds : The compound has been used in the synthesis of various heterocyclic structures, which are important in medicinal chemistry. These include pyrazoline derivatives containing the imidazo[1, 2-a]pyridines moiety, which have shown antimicrobial activity (Shah, Kansagara, Godhasra, & Patel, 2008).

• Research in Crystallography and Molecular Structure : Studies have been conducted on the crystal structures of related compounds, which is crucial for understanding their chemical behavior and potential for drug development (Guirado et al., 2020).